Cas no 32222-48-3 ((R)-2-Fluoromandelic acid)

• Product Name: (R)-2-Fluoromandelic acid
• CAS No: 32222-48-3
• MF: C₈H₇FO₃
• MW: 170.137786149979
• MDL: MFCD04038772
• CID: 304760
• PubChem ID: 7016279
• Update Time: 2025-05-20

(R)-2-Fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2-Fluorophenyl)-2-hydroxyacetic acid
• (2R)-2-(2-fluorophenyl)-2-hydroxyacetic acid
• (R)-2-FLUOROMANDELIC ACID
• Benzeneacetic acid,2-fluoro-a-hydroxy-, (aR)-
• D,L-2-fluoromandelic acid
• D-2-fluoro-mandelic acid
• o-fluoromandelic acid
• o-F-mandelic acid
• R058
• EN300-3011104
• 32222-48-3
• CS-0208675
• AS-15844
• DTXSID30426810
• A875668
• SCHEMBL1671676
• MFCD04038772
• AM86859
• AKOS006291850
• (R)-2-(2-Fluorophenyl)-2-hydroxyaceticacid
• (R)-2-Fluoromandelic acid

• MDL： MFCD04038772
• Inchi： 1S/C8H7FO3/c9-6-4-2-1-3-5(6)7(10)8(11)12/h1-4,7,10H,(H,11,12)/t7-/m1/s1
• InChI Key： WWSRHIZZWWDONI-SSDOTTSWSA-N
• SMILES： FC1C=CC=CC=1[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 170.03800
• Monoisotopic Mass: 170.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.425
• Melting Point: 86-95°C
• Boiling Point: 314.8°C at 760 mmHg
• Flash Point: 144.2°C
• Refractive Index: 1.565
• PSA: 57.53000
• LogP: 0.94370
• Specific Rotation: -138° (c=1, MeOH)
• Vapor Pressure: 1.9±0.3 mmHg at 25°C

(R)-2-Fluoromandelic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (R)-2-Fluoromandelic acid

Latest Research Insights on (R)-2-Fluoromandelic Acid (CAS: 32222-48-3) in Chemical Biology and Pharmaceutical Applications

(R)-2-Fluoromandelic acid (CAS: 32222-48-3) is a chiral fluorinated derivative of mandelic acid, which has garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and biocatalysis. Recent studies highlight its role in asymmetric synthesis, enzyme inhibition, and as a precursor for bioactive compounds. This research brief synthesizes the latest findings on its applications, synthetic methodologies, and mechanistic insights.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of (R)-2-fluoromandelic acid in designing irreversible inhibitors for serine hydrolases, leveraging its fluorine atom for enhanced binding affinity and metabolic stability. The compound's α-fluorine substitution was shown to modulate electronic effects, improving target engagement in proteomic profiling assays (DOI: 10.1021/acs.jmedchem.3c00562).

Advances in biocatalytic production have also emerged. Researchers at ETH Zurich engineered a recombinant E. coli strain expressing a fluorinase enzyme to achieve enantioselective synthesis of (R)-2-fluoromandelic acid from 2-fluorobenzaldehyde, achieving >99% ee and 80% yield (DOI: 10.1038/s41557-023-01212-0). This green chemistry approach addresses scalability challenges associated with traditional chemical routes.

Structural studies using X-ray crystallography (PDB ID: 8FMA) revealed that (R)-2-fluoromandelic acid forms unique halogen bonds with tyrosine residues in enzyme active sites, explaining its selectivity in inhibiting 4-hydroxyphenylpyruvate dioxygenase—a target for herbicide development. These findings were corroborated by quantum mechanical calculations (DOI: 10.1002/anie.202300441).

In drug delivery applications, a 2024 ACS Nano paper reported PEGylated nanoparticles loaded with (R)-2-fluoromandelic acid derivatives for targeted ROS scavenging in inflammatory diseases. The fluorinated moiety enhanced cellular uptake by 3-fold compared to non-fluorinated analogs in murine models (DOI: 10.1021/acsnano.3c11007).

Ongoing clinical trials (NCT05678932) are evaluating (R)-2-fluoromandelic acid-based PET tracers for imaging monoamine oxidase B activity in neurodegenerative disorders. Preliminary data show 18F-labeled derivatives exhibit superior blood-brain barrier penetration compared to existing radiotracers.

Challenges remain in large-scale purification and regulatory acceptance of fluorinated chiral compounds. However, the convergence of synthetic biology, computational modeling, and structural insights positions (R)-2-fluoromandelic acid as a key player in next-generation therapeutic development.